Cas no 104-72-3 (Decylbenzene)

• Product Name: Decylbenzene
• CAS No: 104-72-3
• MF: C₁₆H₂₆
• MW: 218.377645015717
• MDL: MFCD00008955
• CID: 143395
• PubChem ID: 87566788
• Update Time: 2025-05-26

Decylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, decyl-
• Decylbenzene
• n-Decylbenzene Solution
• Decylbenzol
• PHENYLDECANE
• decyl-benzen
• N-DECYLBENZENE
• 1-PHENYLDECANE
• 1-phenyl-decan
• 1-Decylbenzene
• 10-Phenyldecane
• decane,1-phenyl-
• Tox21_303866
• 1-PHENYL-N-DECANE
• 104-72-3
• NS00007793
• DTXSID5051529
• HSDB 920
• N-DECYLBENZENE [HSDB]
• NCGC00357130-01
• Q27282268
• CAS-104-72-3
• NSC-74191
• DTXCID6030079
• decyl-Benzene
• EINECS 203-230-1
• BCP25279
• D89583
• CS-0186362
• MFCD00008955
• KIR29W0BP0
• 1-Phenyldecane, 98%
• CHEBI:183288
• D0034
• LS-14533
• Decane, phenyl-
• NSC74191
• UNII-KIR29W0BP0
• 1-Phenyldecane, analytical standard
• NCIOpen2_004097
• AKOS015840680
• NSC 74191
• n-decyl benzene
• A801044
• Decane, 1-phenyl-
• FT-0631574
• DB-019326
• 1Phenyldecane
• Benzene, decyl
• nDecylbenzene
• Decane, 1phenyl

• MDL： MFCD00008955
• Inchi： 1S/C16H26/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16/h9,11-12,14-15H,2-8,10,13H2,1H3
• InChI Key： UZILCZKGXMQEQR-UHFFFAOYSA-N
• SMILES： C(CCCCC)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.20300
• Monoisotopic Mass: 218.203451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.856 g/mL at 25 °C(lit.)
• Melting Point: −14 °C (lit.)
• Boiling Point: 293 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.482(lit.)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 5.36980
• Solubility: Not determined

Decylbenzene Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Decylbenzene

Properties and Applications of Decylbenzene (CAS No. 104-72-3)

Decylbenzene, with the chemical formula C₁₆H₂₂, is a linear alkylbenzene derivative characterized by a decyl group attached to a benzene ring. This compound, identified by its CAS number 104-72-3, is widely recognized for its utility in various industrial and scientific applications. Its unique structural properties make it a valuable intermediate in the synthesis of specialty chemicals, fragrances, and pharmaceuticals.

The molecular structure of Decylbenzene consists of a phenyl ring linked to a decyl chain, which imparts both hydrophobic and lipophilic characteristics. This dual nature allows it to serve as an effective surfactant and solvent in multiple chemical processes. The compound's stability under various conditions further enhances its appeal in industrial applications.

In recent years, Decylbenzene has garnered attention in the field of polymer chemistry. Researchers have explored its potential as a monomer or additive in the production of high-performance polymers. Its incorporation into polymer matrices improves thermal stability and mechanical strength, making it particularly useful in aerospace and automotive industries where material durability is paramount.

Additionally, Decylbenzene plays a crucial role in the synthesis of advanced materials such as liquid crystals and conductive polymers. Its ability to disrupt intermolecular forces in these materials allows for precise control over their physical properties, enabling applications in electronic displays and sensors.

The pharmaceutical industry has also begun investigating Decylbenzene for its potential as a precursor in drug development. Its aromatic ring can be functionalized to create bioactive molecules with therapeutic effects. Preliminary studies suggest that derivatives of Decylbenzene may exhibit antimicrobial and anti-inflammatory properties, opening new avenues for medicinal chemistry research.

From an environmental perspective, the biodegradability of Decylbenzene is a subject of ongoing research. While traditional alkylbenzenes have raised concerns due to their persistence in water systems, modifications to the decyl chain have shown promise in enhancing degradation rates. This aligns with global efforts to develop more sustainable chemical alternatives.

The industrial production of Decylbenzene typically involves alkylation reactions where benzene reacts with 1-decanol under catalytic conditions. Advances in catalytic technology have improved yield and selectivity, making the process more efficient and environmentally friendly. These innovations are critical for meeting growing demand while minimizing ecological impact.

In conclusion, Decylbenzene (CAS No. 104-72-3) is a versatile compound with significant applications across multiple sectors. Its unique properties make it indispensable in polymer science, material engineering, and pharmaceutical research. As scientific understanding progresses, new uses for this compound are likely to emerge, further solidifying its importance in modern chemistry.